4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamide

• IUPAC Name: 4-[[2-[benzenesulfonyl-[(3,4-dichlorophenyl)methyl]amino]acetyl]amino]benzamide
• InChI: InChI=1S/C22H19Cl2N3O4S/c23-19-11-6-15(12-20(19)24)13-27(32(30,31)18-4-2-1-3-5-18)14-21(28)26-17-9-7-16(8-10-17)22(25)29/h1-12H,13-14H2,(H2,25,29)(H,26,28)
• InChI Key: RLZBLNCFGOGMCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC2=CC(=C(C=C2)Cl)Cl)CC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C22H19Cl2N3O4S
• Molecular Weight: 492.4 g/mol

Description

4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamide, also known as DBCO-PEG4-NHS ester, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used in bioconjugation and imaging applications, allowing researchers to label and track various biomolecules in vivo and in vitro.

Mechanism of Action

4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester works by reacting with primary amines on biomolecules such as lysine residues on proteins. The resulting conjugate is stable and can be used in a variety of applications. The reaction is highly specific and does not interfere with the biological activity of the labeled biomolecule.
Biochemical and Physiological Effects:
4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester does not have any known biochemical or physiological effects. The compound is stable and does not interfere with the biological activity of the labeled biomolecule.

Advantages and Limitations for Lab Experiments

4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester has several advantages for lab experiments. The compound is stable and can be stored for long periods of time without degradation. It is also highly specific and does not interfere with the biological activity of the labeled biomolecule. However, there are some limitations to using 4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester. The compound can be expensive, and the labeling reaction can take some time to optimize. Additionally, the labeling reaction requires the presence of primary amines on the biomolecule, which may not always be present.

Future Directions

There are several future directions for the use of 4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester in scientific research. One area of interest is the development of new bioconjugation strategies using 4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester. Researchers are also exploring the use of 4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester in combination with other labeling agents to create more complex conjugates. Additionally, there is interest in using 4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester in vivo to label and track biomolecules in living organisms.
Conclusion:
4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester is a valuable tool in scientific research, allowing for the specific labeling and tracking of biomolecules in vivo and in vitro. The compound is stable and highly specific, making it an ideal choice for bioconjugation and imaging applications. While there are some limitations to using 4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester, the compound has several advantages that make it a valuable tool for researchers. With continued exploration and development, 4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester has the potential to be used in a variety of new and exciting applications.

Scientific Research Applications

4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester is widely used in scientific research due to its ability to label and track various biomolecules in vivo and in vitro. This compound is used in bioconjugation reactions to attach specific molecules to proteins, peptides, and other biomolecules. The resulting conjugates can be used in a variety of applications, including imaging, drug delivery, and diagnostics. 4-{[N-(3,4-dichlorobenzyl)-N-(phenylsulfonyl)glycyl]amino}benzamideS ester is also used in click chemistry reactions, which allow for the rapid and specific labeling of biomolecules.